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Compound of Interest

Compound Name: SB-334867

Cat. No.: B610713 Get Quote

Essential Safety and Handling Guide for SB-
334867
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling and

disposal of SB-334867, a selective non-peptide orexin OX1 receptor antagonist. Adherence to

these procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Chemical and Physical Properties
A summary of the key quantitative data for SB-334867 is presented below for easy reference.
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Property Value

Molecular Weight 319.32 g/mol

Formula C₁₇H₁₃N₅O₂

Purity ≥98% (HPLC)

CAS Number 792173-99-0

Solubility in DMSO Up to 100 mM (with gentle warming)

Solubility in Ethanol Up to 10 mM (with gentle warming)

Storage Room Temperature (desiccate)

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling SB-334867 in

both solid and solution forms. The following table outlines the required PPE.

PPE Category Specification Rationale

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile)

To prevent skin contact with

the compound.

Eye Protection
Tightly fitting safety goggles or

a face shield

To protect eyes from dust

particles and splashes of

solutions.

Body Protection Laboratory coat
To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. A NIOSH-

approved respirator may be

necessary if dust formation is

unavoidable.

To avoid inhalation of the

powdered compound.
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Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural workflow for safely handling SB-334867 from receipt to

preparation of solutions.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container at room temperature in a dry, well-ventilated

area.[1]

2. Preparation of Stock Solutions:

All handling of the solid compound should be performed in a well-ventilated fume hood to

minimize inhalation risk.

To prepare a stock solution, slowly add the desired solvent (e.g., DMSO) to the vial

containing the SB-334867 powder to avoid generating dust.[3]

Gentle warming may be required to fully dissolve the compound.[3]

If not for immediate use, store stock solutions at -20°C for up to one month.[3] Before use,

equilibrate the solution to room temperature and ensure no precipitation has occurred.[3]

3. Use in Experiments:

When using SB-334867 in experimental protocols, such as for in vivo studies involving

administration to animals, ensure all procedures are carried out in accordance with approved

animal care and use protocols.[4][5][6][7]

Wear appropriate PPE throughout the experimental process.

Accidental Release Measures
In the event of a spill, follow these procedures:
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Small Spills:

Ensure adequate ventilation.

Wear appropriate PPE.

For solid spills, carefully sweep up the material to avoid dust formation and place it in a

sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal.

Large Spills:

Evacuate the area.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan
Proper disposal of SB-334867 and associated waste is critical to prevent environmental

contamination.

Unused Compound: Dispose of as chemical waste in accordance with institutional, local,

state, and federal regulations. Do not dispose of it in the regular trash.

Contaminated Materials: All materials that have come into contact with SB-334867, including

pipette tips, gloves, and empty containers, should be collected in a designated, labeled

hazardous waste container.

Liquid Waste: Solutions containing SB-334867 should be collected in a clearly labeled,

sealed container for chemical waste disposal. Do not pour down the drain.[8]

Experimental Protocol: Preparation of SB-334867 for
In Vivo Studies
The following is a representative methodology for the preparation and administration of SB-
334867 for animal research, based on published studies.[4][5]
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Vehicle Preparation: Prepare a vehicle solution, for example, artificial Cerebrospinal Fluid

(aCSF) containing 1% DMSO.

Dissolving SB-334867: In a fume hood, weigh the required amount of SB-334867. Add the

vehicle to the compound to achieve the desired final concentration (e.g., for a 20 mg/kg

dose).

Solubilization: Gently warm and vortex the solution to ensure complete dissolution.

Administration: The solution can then be administered to the animal subjects via the desired

route (e.g., intraperitoneal injection).[4][5][6]
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Click to download full resolution via product page

Caption: Logical workflow for handling SB-334867.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SB 334867 | OX1 Receptors | Tocris Bioscience [tocris.com]

2. SB-334867 - Wikipedia [en.wikipedia.org]

3. SB334867 | Selective OX1 antagonist | Hello Bio [hellobio.com]

4. Orexin-1 Receptor Antagonist SB-334867 Enhances Formalin-Induced Nociceptive
Behaviors in Adult Male Rats - PMC [pmc.ncbi.nlm.nih.gov]

5. ajmb.org [ajmb.org]

6. SB-334867, a selective orexin-1 receptor antagonist, enhances behavioural satiety and
blocks the hyperphagic effect of orexin-A in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

7. SB-334867, an orexin receptor 1 antagonist, decreased seizure and anxiety in
pentylenetetrazol-kindled rats - PubMed [pubmed.ncbi.nlm.nih.gov]

8. targetmol.com [targetmol.com]

To cite this document: BenchChem. [Personal protective equipment for handling SB-
334867]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610713#personal-protective-equipment-for-handling-
sb-334867]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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